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Compound of Interest

Compound Name: Benzyltrimethylammonium

CAS No.: 14800-24-9

Cat. No.: B079724

Get Quote

Executive Summary
Benzyltrimethylammonium (BTMA) represents a critical class of quaternary ammonium

cations (

) utilized primarily as Phase Transfer Catalysts (PTC) and strong organic bases.[1][2] Its utility
in drug development and organic synthesis is dictated almost entirely by its amphiphilic
solubility profile: the ability to straddle the thermodynamic divide between aqueous/polar media
and organic/non-polar solvents.[1]

This guide provides a definitive technical analysis of BTMA solubility, focusing on the two most

prevalent salt forms: Benzyltrimethylammonium Chloride (BTMAC) and

Benzyltrimethylammonium Hydroxide (BTMAH).[1][2] It synthesizes quantitative data with

mechanistic insights to aid researchers in solvent selection, reaction optimization, and handling

protocols.[1][2]
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The solubility behavior of BTMA is governed by the competition between its ionic head group

and its lipophilic tail.[1][2]

The Cationic Head (

): Provides high charge density, driving solubility in water and polar protic solvents
(methanol, ethanol) via ion-dipole interactions.[2]

The Benzyl Tail (

): Provides a localized hydrophobic region.[1][2] While insufficient to make the salt soluble in
pure hexane, it is critical for the "Salting-In" effect in organic phases during catalysis.[1][2]

Anion Dependence
The counter-ion dictates the bulk physical state and solubility limits:

Chloride (

): Solid, highly hygroscopic, extreme water solubility.[1][2][3]

Hydroxide (

): Unstable as a pure solid; commercially supplied as 40% solutions in water or methanol.[1]
[2]

Tribromide/Iodide: Lower water solubility due to "soft-soft" ion pairing, often precipitating out

of aqueous solutions.[1][2]

Solubility Data & Solvent Compatibility
The following data aggregates experimental values and qualitative assessments for BTMAC

(CAS: 56-93-9).

Table 1: Solubility Profile of Benzyltrimethylammonium
Chloride (BTMAC)
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Solvent Class Solvent
Solubility
Rating

Quantitative
Data (Approx.
@ 20°C)

Mechanistic
Note

Aqueous Water (pH 7) Very High ~800 g/L

Dissociation is

thermodynamical

ly favored; highly

hygroscopic.[2]

Alcohols Methanol High > 200 g/L

Solvates both

cation and anion

effectively.[1]

Ethanol High Freely Soluble

Good for

recrystallization if

cooled.[1][2]

Isopropanol Moderate Soluble

Solubility

decreases as

carbon chain

lengthens.[1][2]

Polar Aprotic DMSO High Soluble

Excellent for

anhydrous

nucleophilic

substitutions.[1]

[2]

DMF High Soluble

Common solvent

for PTC

reactions.[1][2]

Acetonitrile Moderate Soluble

Used in

electrochemistry

applications.[1]

[2]

Chlorinated Dichloromethane

(DCM)

Moderate/High Soluble Critical: Forms

the organic

phase in many
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PTC extractions.

[1]

Chloroform Moderate Soluble
Supports ion-pair

formation.[1][2]

Non-Polar Diethyl Ether Insoluble < 1 g/L

Used to

precipitate

BTMAC from

alcoholic

solutions.[1][2]

Hexane /

Toluene
Insoluble Negligible

The salt itself is

insoluble, but the

active ion pair

transfers here

during catalysis.

[1]

Table 2: Commercial Forms of BTMA-Hydroxide
(BTMAH)[2]
Unlike the chloride, the hydroxide (CAS: 100-85-6) is rarely isolated.[1][2]

Matrix Concentration Application
Solubility
Implication

Water 40 wt.[2][4] % General Base

Fully miscible with

water; immiscible with

ether/hexane.[1][2]

Methanol 40 wt.[1][2][4][5] % Anhydrous Base

Miscible with other

alcohols and some

polar organics; used

when water interferes

with the reaction (e.g.,

esterifications).[1]
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Mechanistic Insight: Phase Transfer Catalysis (PTC)
The solubility differential described above is the engine of Phase Transfer Catalysis. BTMAC is

not valuable because it dissolves in one phase, but because it can be forced to shuttle between

two.[1][2]

The Solubility-Reactivity Paradox
In a standard nucleophilic substitution (

):

The Problem: The organic substrate (

) is in the organic phase (e.g., Toluene).[1][2] The nucleophile (

, e.g., Cyanide) is in the water.[2] They never meet.

The BTMA Solution: BTMA+ dissolves in water, pairs with

, and becomes lipophilic enough to migrate into the Toluene.[1][2]

The Activation: Once in the organic phase, the nucleophile

is poorly solvated (naked), making it hyper-reactive.[1][2][6]

Diagram 1: The BTMA Phase Transfer Cycle[1][2]
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Organic Phase (e.g., DCM/Toluene)
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R-X (Substrate)

RegenerationIon Transfer
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 Recycle

Na+ Y- (Reagent)

 Ion Exchange

Click to download full resolution via product page

Caption: The BTMA cation acts as a solubility shuttle, transporting the anionic nucleophile (Y-)

from the aqueous reservoir to the organic reaction phase.[1][2]

Experimental Protocols
Protocol A: Handling and Drying BTMAC
Context: BTMAC is hygroscopic.[1][2][3][7][8] Water content interferes with reaction

stoichiometry and can quench water-sensitive intermediates.[1][2]

Initial Assessment: Visually inspect the solid.[1][2] If it appears clumpy or sticky, water

content is likely >2%.[1][2]

Drying Procedure:

Place BTMAC in a vacuum oven at 60°C.

Apply vacuum (< 10 mbar) for 12–24 hours.
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Note: Do not exceed 100°C under high vacuum for extended periods to avoid Hofmann

elimination (decomposition into benzyl chloride and trimethylamine).[1][2]

Storage: Store in a desiccator or under nitrogen.

Protocol B: Solvent Selection Workflow
Context: Choosing the right solvent system for BTMA-mediated reactions.[1][2]

Select Solvent System for BTMA

What is the Reaction Type?

Biphasic Substitution
(PTC) Homogeneous Catalysis

Is Substrate Water Sensitive? Requires Polar Environment?

System: Water + DCM/Toluene

No

System: Solid Salt + Acetonitrile/DMF

Yes (Use Solid-Liquid PTC)

Use Ethanol/Methanol
(High Solubility)

Protic OK

Use DMF/DMSO
(High Solubility + Aprotic)

Aprotic Required

Click to download full resolution via product page

Caption: Decision tree for selecting solvent systems based on reaction type and substrate

sensitivity.

Thermodynamics & Molecular Interactions[1]
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For researchers modeling reaction kinetics, understanding the Standard Molar Gibbs Energy of

Transfer (

) is vital.[1][2]

Hydrophobic Hydration: The benzyl group of BTMA induces "structure-making" in water.[1][2]

Water molecules form an ordered "iceberg" cage around the hydrophobic tail.[1][2] This

entropic penalty is what drives the molecule to the interface or into the organic phase when

paired with a lipophilic anion.[1][2]

Hofmeister Series: BTMA follows the general trend where larger, softer anions (Iodide,

Perchlorate) stabilize the salt in organic phases more effectively than hard anions (Fluoride,

Hydroxide).[1][2]

Critical Safety Note (Decomposition): Thermodynamic stability decreases at high pH and

temperature.[1][2]

Avoid heating BTMAH solutions above 60°C for extended periods to prevent degradation into
benzyl alcohol and trimethylamine (fishy odor).[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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